Cas no 1807386-67-9 (4-Bromo-3-(3-bromopropyl)cinnamic acid)

• Product Name: 4-Bromo-3-(3-bromopropyl)cinnamic acid
• CAS No: 1807386-67-9
• MF: C₁₂H₁₂Br₂O₂
• MW: 348.030482292175
• CID: 4972193
• Update Time: 2025-06-09

4-Bromo-3-(3-bromopropyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(3-bromopropyl)cinnamic acid

• Inchi： 1S/C12H12Br2O2/c13-7-1-2-10-8-9(3-5-11(10)14)4-6-12(15)16/h3-6,8H,1-2,7H2,(H,15,16)/b6-4+
• InChI Key： ZJLDUHCPNROKSY-GQCTYLIASA-N
• SMILES： BrC1=CC=C(/C=C/C(=O)O)C=C1CCCBr

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3

Additional information on 4-Bromo-3-(3-bromopropyl)cinnamic acid

Research Brief on 4-Bromo-3-(3-bromopropyl)cinnamic acid (CAS: 1807386-67-9): Recent Advances and Applications

4-Bromo-3-(3-bromopropyl)cinnamic acid (CAS: 1807386-67-9) is a brominated cinnamic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique bromine substitutions, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the fields of oncology and anti-inflammatory drug design.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 4-Bromo-3-(3-bromopropyl)cinnamic acid as a key building block for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) in cancer cells. The researchers demonstrated that the bromine atoms in the compound enhance its binding affinity to hydrophobic pockets in target proteins, making it a promising scaffold for PPI modulation. The study reported a 40% increase in inhibitory activity compared to non-brominated analogs, highlighting the importance of halogen bonding in drug design.

In addition to its applications in oncology, recent research has explored the anti-inflammatory properties of 4-Bromo-3-(3-bromopropyl)cinnamic acid. A 2024 paper in Bioorganic & Medicinal Chemistry Letters revealed that this compound exhibits potent inhibitory effects on NF-κB signaling pathways, which are central to inflammatory responses. The study utilized molecular docking simulations to elucidate the interaction between the compound and the p65 subunit of NF-κB, providing mechanistic insights into its anti-inflammatory activity.

The synthetic utility of 4-Bromo-3-(3-bromopropyl)cinnamic acid has also been expanded in recent work. A 2023 publication in Organic Letters described a novel palladium-catalyzed cross-coupling reaction using this compound as a substrate, enabling the efficient synthesis of diverse cinnamic acid derivatives. The methodology offers a streamlined approach to accessing structurally complex molecules with potential pharmacological activities.

From a safety and pharmacokinetic perspective, a 2024 preclinical study evaluated the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 4-Bromo-3-(3-bromopropyl)cinnamic acid. The results indicated moderate oral bioavailability and favorable metabolic stability, suggesting its potential as a lead compound for further optimization. However, the study also noted that the bromine atoms may contribute to potential toxicity, warranting careful consideration in drug development programs.

Looking forward, researchers are exploring the incorporation of 4-Bromo-3-(3-bromopropyl)cinnamic acid into PROTAC (Proteolysis Targeting Chimera) designs, leveraging its ability to engage with target proteins while providing attachment points for E3 ligase recruiters. This innovative approach, currently in early-stage research, could open new avenues for targeted protein degradation therapies.

In conclusion, recent studies on 4-Bromo-3-(3-bromopropyl)cinnamic acid (CAS: 1807386-67-9) demonstrate its growing importance in medicinal chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery, particularly in challenging target spaces like PPIs and inflammatory pathways. As research continues, we anticipate seeing more sophisticated applications of this compound in the development of next-generation therapeutics.